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Compound of Interest

Compound Name: Ametryn-acetic acid

Cat. No.: B12365213 Get Quote

Ametryn is a selective triazine herbicide widely utilized for the control of annual broadleaf

weeds and grasses in various crops, including sugarcane, pineapple, bananas, and corn.[1][2]

Its efficacy and environmental fate are not uniform, varying significantly with soil characteristics

and climatic conditions. This guide provides an objective comparison of Ametryn's performance

across different environments, contrasts it with alternative herbicides, and presents supporting

experimental data for researchers, scientists, and agricultural professionals.

Performance Influenced by Soil Properties
The behavior of Ametryn in the soil—its persistence, mobility, and bioavailability for weed

control—is intricately linked to the soil's physicochemical properties. Key factors include

organic matter content, soil texture, pH, and cation exchange capacity (CEC).

Sorption and Leaching:

Ametryn's potential to leach into groundwater or remain in the root zone is largely governed by

its sorption to soil particles.

Organic Matter (OM): Soils with higher organic matter content exhibit greater sorption of

Ametryn.[3][4] This is because organic matter provides surfaces for the herbicide to bind to,

which reduces its concentration in the soil solution and, consequently, its mobility and

potential for leaching.[4] However, very high OM can also decrease Ametryn's effectiveness

by making it less available for weed uptake.
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Soil Texture: Soil texture plays a crucial role in Ametryn's mobility. Sandy soils, characterized

by low organic matter and large particle sizes, allow for greater leaching. Conversely, soils

with higher clay content tend to adsorb Ametryn more strongly, restricting its movement

through the soil profile. Studies have shown significantly increased leaching potential in

sandy soils like Quartzarenic Neosol, posing a higher risk of groundwater contamination.

pH and Cation Exchange Capacity (CEC): As a weak base (pKa = 4.1), Ametryn's sorption is

influenced by soil pH. When the soil pH is near or below the pKa, more of the herbicide

becomes protonated (positively charged), potentially increasing its adsorption to negatively

charged soil colloids. Higher CEC, often associated with higher clay and organic matter

content, generally leads to greater retention of the herbicide.

The Freundlich sorption coefficient (Kf) is a common measure of a pesticide's tendency to

adsorb to soil. Higher Kf values indicate stronger sorption and lower mobility.
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Soil Type
Organic
Matter
(%)

Clay (%) pH

Freundlic
h
Sorption
Coefficie
nt (Kf)

Leaching
Potential

Referenc
e

Red-Yellow

Latosol

(LVA)

2.45 65 5.40 3.65
Low to

Moderate

Red

Latosol

(LV)

2.15 73 5.00 2.92
Low to

Moderate

Yellow

Latosol

(LA)

1.83 48 6.30 3.12 Moderate

Quartzaren

ic Neosol

(RQ)

0.50 5 6.7
Low (not

specified)
High

Sandy

Texture

Soil

(LADT)

0.44 28 6.3 1.92 High

Gleissolo

(G)
3.25 39 3.9 22.70 Very Low

Performance Under Different Climatic Conditions
Climate variables, particularly temperature, rainfall, and humidity, significantly impact the

stability and persistence of Ametryn.

Temperature: High temperatures can accelerate the degradation of Ametryn. Formulations

like Ametryn 500 SC can lose stability when exposed to temperatures above 40°C (104°F)

for prolonged periods.
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Rainfall: Rainfall is a critical factor influencing Ametryn's efficacy and mobility. Rain occurring

shortly after application can wash the herbicide off weed foliage, reducing its effectiveness.

Conversely, high rainfall can increase the vertical and lateral movement of Ametryn in the

soil, leading to leaching, especially in permeable soils.

Humidity: High humidity can affect suspension concentrate formulations by causing moisture

absorption, which may lead to the hydrolysis of the active ingredient and reduce its potency.

Ametryn's persistence is often measured by its half-life (t½), the time it takes for half of the

applied amount to degrade.

Condition Half-life (t½) in Soil
Key Influencing
Factors

Reference

General Field

Conditions
70 - 250 days

Soil type and weather

conditions

General Field

Conditions
11 - 110 days

Varies with soil

properties and climate

Aerobic Soil

Metabolism (20°C)
9.6 - 319 days Microbial degradation

Aqueous Photolysis 72.9 days
Sunlight exposure in

water

Comparison with Alternative Herbicides
Ametryn is often used in rotation or combination with other herbicides. Its performance profile

differs from that of common alternatives.
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Herbicide
Chemical
Family

Mode of
Action

Soil
Behavior

Persisten
ce

Efficacy
Notes

Referenc
e

Ametryn Triazine

Photosyste

m II

Inhibitor

Moderate

sorption,

mobile in

sandy

soils.

Sorption

increases

with OM

and clay

content.

Moderately

persistent

(t½ can

exceed

100 days).

Effective

pre- and

post-

emergence

control of

broadleaf

weeds and

annual

grasses.

Atrazine Triazine

Photosyste

m II

Inhibitor

Similar to

Ametryn

but with

lower

lipophilicity,

resulting in

slightly

lower

sorption to

organic

matter.

Moderately

persistent,

often

detected in

groundwat

er.

Widely

used for

broadleaf

and grass

control in

corn and

sorghum.

Diuron Urea

Photosyste

m II

Inhibitor

Stronger

sorption to

soil than

Ametryn,

leading to

lower

mobility.

Persistent

in soil.

Pre-

emergence

herbicide

often used

in

combinatio

n with

Ametryn

for broader

spectrum

control in

sugarcane.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paraquat
Bipyridyliu

m

Photosyste

m I

Inhibitor

Rapidly

and

strongly

adsorbed

to clay

minerals,

making it

immobile

and

inactive in

soil.

Not active

in soil.

Non-

selective,

post-

emergence

contact

herbicide.

A study

found it

more

effective

than

Ametryn

but with

higher crop

toxicity.

Amicarbaz

one

Triazolinon

e

Photosyste

m II

Inhibitor

Versatile

with pre-

and post-

emergence

activity.

Stable to

photolysis.

Information

not

detailed in

sources.

Particularly

effective

against

vine weeds

in

sugarcane.

Experimental Protocols
1. Batch Equilibrium Method for Sorption/Desorption Analysis

This laboratory method is used to quantify the extent to which a herbicide is adsorbed by soil

particles.

Objective: To determine the sorption (and desorption) isotherm of Ametryn in different soil

types.

Procedure:
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Soil Preparation: Air-dried soil samples are passed through a 2-mm sieve to ensure

uniformity.

Solution Preparation: A stock solution of Ametryn is prepared in a 0.01 M CaCl₂ solution,

which mimics the ionic strength of soil water. A series of dilutions are made to create

solutions of varying concentrations (e.g., 0.5, 1, 2, 4, 8, 16 mg L⁻¹).

Sorption Phase: A known mass of soil (e.g., 2.0 g) is placed in a centrifuge tube. A specific

volume of Ametryn solution (e.g., 10 mL) is added.

Equilibration: The tubes are shaken on a rotary shaker for a predetermined equilibrium

time (often 4-6 hours) at a constant temperature.

Separation: The tubes are centrifuged at high speed to separate the soil from the solution.

Analysis: The supernatant is filtered, and the concentration of Ametryn remaining in the

solution is measured using High-Performance Liquid Chromatography (HPLC).

Calculation: The amount of Ametryn sorbed to the soil is calculated as the difference

between the initial and final solution concentrations.

Desorption Phase: To evaluate desorption, the supernatant from the sorption phase is

discarded, and a fresh CaCl₂ solution (without Ametryn) is added to the soil pellet. The

process of shaking, centrifugation, and analysis is repeated.

2. Soil Column Leaching Experiment

This method simulates the movement of herbicides through the soil profile under the influence

of rainfall.

Objective: To assess the leaching potential and mobility of Ametryn in different soils.

Procedure:

Column Preparation: PVC columns are packed with sieved soil to a specific bulk density.

Herbicide Application: A known concentration of Ametryn is applied evenly to the top

surface of the soil columns.
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Rainfall Simulation: After a set period (e.g., 12 hours), a simulated rainfall event of a

specific volume (e.g., 60 mm) is applied to the top of the columns.

Leachate Collection: The experiment is left for a period (e.g., 72 hours) to allow water to

drain. Leachate exiting the bottom of the column can be collected for analysis.

Soil Sampling: The soil columns are carefully opened, and soil is sampled at different

depth increments (e.g., every 5 cm).

Analysis: The concentration of Ametryn in the leachate and in the soil from each depth

increment is quantified using HPLC. This data reveals how far the herbicide has moved

down the soil profile.

Visualizations

Factors Influencing Ametryn's Fate in the Soil Environment

Influencing Factors

Ametryn Application

Soil Environment

Sorption / AdsorptionLeaching Degradation
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Potential Groundwater
Contamination
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Factors influencing Ametryn's fate in soil.

Experimental Workflow: Batch Equilibrium Sorption Study

1. Prepare Sieved
Soil Samples

3. Add Soil & Solution
to Centrifuge Tubes

2. Prepare Ametryn Solutions
(Varying Concentrations)

4. Shake for Equilibrium Time
(e.g., 4-6 hours)

5. Centrifuge to Separate
Soil and Supernatant

6. Analyze Supernatant
Concentration via HPLC

Optional: Desorption Study
(Resuspend soil in fresh solution)

for desorption

7. Calculate Amount Sorbed
& Determine Kf

Click to download full resolution via product page

Workflow for batch equilibrium sorption study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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